Cas no 2137843-53-7 (3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde)

• Product Name: 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde
• CAS No: 2137843-53-7
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 5610173
• PubChem ID: 165476336
• Update Time: 2025-08-02

3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137843-53-7
• EN300-843669
• 3-(4-amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde
• 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde

• Inchi： 1S/C14H16FNO/c1-14(16)7-5-10(6-8-14)12-4-2-3-11(9-17)13(12)15/h2-5,9H,6-8,16H2,1H3
• InChI Key： SSWCPOLMYLGIQM-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC=CC=1C1=CCC(C)(CC1)N

Computed Properties

• Exact Mass: 233.121592296g/mol
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde

3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde: A Comprehensive Overview

The compound 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde (CAS No. 2137843-53-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexene ring with an amino group and a fluorinated benzaldehyde moiety. The integration of these functional groups imparts the molecule with distinct chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclohexene derivatives in drug discovery, particularly due to their ability to modulate biological targets with high precision. The presence of the amino group in this compound adds to its versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are critical for bioactivity. Furthermore, the fluorine atom in the benzaldehyde group introduces electronic effects that can enhance the molecule's stability and reactivity, making it a promising candidate for various chemical transformations.

One of the most notable aspects of 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde is its potential in medicinal chemistry. Researchers have explored its role as a lead compound in the development of novel therapeutics targeting specific enzymes and receptors. For instance, recent findings suggest that this compound exhibits selective inhibitory activity against certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The combination of a rigid cyclohexene ring and a reactive aldehyde group makes it an ideal candidate for polymer synthesis and cross-linking reactions. Recent advancements in polymer chemistry have demonstrated that this compound can be used to create high-performance materials with tailored mechanical and thermal properties.

The synthesis of 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and industrial applications. The use of advanced catalytic systems has further enhanced the efficiency of the synthesis process, making it more sustainable and cost-effective.

From an environmental perspective, the compound's biodegradability and toxicity profile have been evaluated to ensure its safe handling and disposal. Studies indicate that it exhibits low toxicity under standard conditions, making it suitable for use in various industrial settings. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 3-(4-Amino-4-methylcyclohex-1-en-1-yl)-2-fluorobenzaldehyde (CAS No. 2137843-53) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.